Cas no 1149586-63-9 ((3-methylpyridazin-4-yl)methanamine)

• Product Name: (3-methylpyridazin-4-yl)methanamine
• CAS No: 1149586-63-9
• MF: C₆H₉N₃
• MW: 123.155760526657
• CID: 1099825
• PubChem ID: 55285527
• Update Time: 2025-06-11

(3-methylpyridazin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-Pyridazinemethanamine
• (3-methylpyridazin-4-yl)methanamine
• F50140
• SCHEMBL2896323
• AKOS006351981
• 1149586-63-9

• Inchi： 1S/C6H9N3/c1-5-6(4-7)2-3-8-9-5/h2-3H,4,7H2,1H3
• InChI Key： DCNSFYLWKNRLLR-UHFFFAOYSA-N
• SMILES： NCC1C=CN=NC=1C

Computed Properties

• Exact Mass: 123.079647300g/mol
• Monoisotopic Mass: 123.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 84.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 51.8Ų

Additional information on (3-methylpyridazin-4-yl)methanamine

Introduction to (3-Methylpyridazin-4-yl)methanamine (CAS No. 1149586-63-9)

(3-Methylpyridazin-4-yl)methanamine (CAS No. 1149586-63-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(aminomethyl)-3-methylpyridazine, is a derivative of pyridazine, a six-membered heterocyclic ring containing two nitrogen atoms. The presence of the amino group and the methyl substituent imparts unique chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of (3-methylpyridazin-4-yl)methanamine is characterized by a pyridazine ring with a methyl group at the 3-position and an amino group attached to the 4-position via a methylene bridge. This configuration provides the molecule with both electron-donating and electron-withdrawing properties, which can influence its reactivity and biological activity. The compound can be synthesized through various methods, including the reaction of 3-methylpyridazine with formaldehyde followed by reduction, or through the alkylation of 3-methylpyridazine with an appropriate amine.

In recent years, (3-methylpyridazin-4-yl)methanamine has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as a building block in the synthesis of novel compounds with therapeutic potential. For instance, derivatives of this compound have shown promising activity in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. The amino group can be readily functionalized to introduce various substituents, allowing for the creation of a diverse library of compounds with different biological activities.

Recent research has also focused on the use of (3-methylpyridazin-4-yl)methanamine in the development of selective serotonin reuptake inhibitors (SSRIs) and other central nervous system (CNS) active agents. The pyridazine ring provides a rigid scaffold that can enhance the binding affinity and selectivity of these compounds for specific receptors. Additionally, the presence of the amino group allows for fine-tuning of the pharmacokinetic properties, such as solubility and permeability, which are crucial for drug efficacy.

Beyond its applications in medicinal chemistry, (3-methylpyridazin-4-yl)methanamine has also found use in agrochemical research. Derivatives of this compound have been explored for their potential as herbicides and fungicides due to their ability to disrupt key metabolic pathways in plants and fungi. The structural flexibility and synthetic accessibility of this compound make it an attractive candidate for developing new agrochemical products with improved efficacy and reduced environmental impact.

The safety profile of (3-methylpyridazin-4-yl)methanamine is an important consideration in both pharmaceutical and agrochemical applications. Extensive toxicological studies have been conducted to evaluate its potential risks to human health and the environment. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any chemical compound, proper handling and storage practices should be followed to ensure safety.

In conclusion, (3-methylpyridazin-4-yl)methanamine (CAS No. 1149586-63-9) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working on drug discovery, agrochemical development, and other areas of applied chemistry. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions to pressing health and environmental challenges.